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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Pyrazine-d4 (Perdeuteriopyrazine), a deuterated

analogue of pyrazine. It is intended to serve as a technical resource, summarizing crucial

safety information, handling precautions, and its application in experimental contexts.

Section 1: Chemical and Physical Properties
Pyrazine-d4 is a stable, isotopically labeled compound widely used in research, particularly as

an internal standard in mass spectrometry-based studies.[1] Its physical and chemical

properties are summarized below.
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Property Value References

Chemical Formula C₄D₄N₂ [1][2]

Molecular Weight 84.11 g/mol [1][3]

CAS Number 1758-62-9 [2][4]

Appearance White to off-white solid [2]

Melting Point 52 - 57 °C (126 - 135 °F) [2]

Boiling Point 115 - 116 °C (239 - 241 °F) [2]

Flash Point 55 - 56 °C (131 - 133 °F) [2]

Solubility Soluble in water [2]

Isotopic Purity >98 atom % D [2]

Section 2: Safety Data and Hazard Identification
Pyrazine-d4 is classified as a flammable solid and can cause skin and eye irritation.[2][5] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard information.

GHS Classification
Hazard Class Category

Flammable Solids 1 [3]

Skin Corrosion/Irritation 2 [3]

Serious Eye Damage/Eye

Irritation
2A [3][5]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation) [3][5]

Hazard Statements and Pictograms
H228: Flammable solid[2][5]
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H315: Causes skin irritation[2][5]

H319: Causes serious eye irritation[2][5]

H335: May cause respiratory irritation[5]

Pictograms:

alt text

alt text

Toxicological Information
Limited toxicological data is available for Pyrazine-d4 specifically. The information for its non-

deuterated analogue, pyrazine, indicates potential for harm if swallowed, inhaled, or absorbed

through the skin.[2] No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC or ACGIH.[2]

Section 3: Handling Precautions and Personal
Protective Equipment (PPE)
Safe handling of Pyrazine-d4 is paramount to minimize exposure risks. The following

precautions should be strictly adhered to in a laboratory setting.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to NIOSH

(US) or EN 166 (EU) standards.[2]

Skin Protection:
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Hand Protection: Handle with compatible chemical-resistant gloves. Dispose of

contaminated gloves after use in accordance with good laboratory practices.[2]

Body Protection: Wear impervious clothing to prevent skin contact.[2]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.[2][5]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]

Section 4: Accidental Release and First Aid
Measures
Accidental Release
In the event of a spill, follow these steps:

Evacuate the area and remove all sources of ignition.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE as described in Section 3.[2]

Avoid creating dust.[2]

Carefully sweep up the spilled material and place it in a suitable, closed container for

disposal.[2][6]

Do not let the product enter drains.[2]

First Aid Measures
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.[2][6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[2]

Section 5: Experimental Protocols and Applications
Pyrazine-d4 is primarily used as an internal standard in analytical chemistry for the

quantification of pyrazine and its derivatives in various matrices. These compounds are

significant flavor and aroma components in many food products and are also studied in the

context of drug discovery and metabolism.[7][8]

General Protocol for Use as an Internal Standard in GC-
MS or LC-MS Analysis
This protocol outlines a general workflow for using Pyrazine-d4 as an internal standard for the

quantification of an analyte of interest.

Preparation of Standard Solutions:

Prepare a stock solution of Pyrazine-d4 in a suitable solvent (e.g., methanol, acetonitrile)

at a known concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by spiking known amounts of the analyte into a

blank matrix, each containing a constant, known concentration of the Pyrazine-d4 internal

standard.

Sample Preparation:
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To the unknown sample, add a known amount of the Pyrazine-d4 internal standard

solution.

Perform the necessary sample extraction and cleanup procedures (e.g., liquid-liquid

extraction, solid-phase extraction).

Instrumental Analysis:

Analyze the prepared calibration standards and samples using a gas chromatograph or

liquid chromatograph coupled to a mass spectrometer (GC-MS or LC-MS).

Develop a method that allows for the chromatographic separation and mass spectrometric

detection of both the analyte and Pyrazine-d4.

Data Analysis:

Construct a calibration curve by plotting the ratio of the analyte peak area to the Pyrazine-
d4 peak area against the concentration of the analyte in the calibration standards.

Determine the concentration of the analyte in the unknown sample by calculating its peak

area ratio to the Pyrazine-d4 peak area and interpolating from the calibration curve.

Section 6: Visualized Workflows
The following diagrams illustrate key logical and experimental workflows related to the safe

handling and use of Pyrazine-d4.
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Caption: A logical workflow for the safe handling of Pyrazine-d4 from receipt to disposal.
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Caption: An experimental workflow for using Pyrazine-d4 as an internal standard in

quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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